Cas no 70610-98-9 (Cyanogen Bromide-13C)

• Product Name: Cyanogen Bromide-13C
• CAS No: 70610-98-9
• MF: CBrN
• MW: 106.914053916931
• CID: 975399
• Update Time: 2025-07-21

Cyanogen Bromide-13C Chemical and Physical Properties

Names and Identifiers

• Cyanogen Bromide-13C
• CYANOGEN BROMIDE-13C,WHITE SOLID
• CYANOGEN-13C BROMIDE
• Bromine Monocyanide-13C
• Bromocyan-13C
• Bromocyanide-13C
• Bromocyanogen-13C
• Campilit-13C

• Inchi： 1S/CBrN/c2-1-3/i1+1
• InChI Key： ATDGTVJJHBUTRL-OUBTZVSYSA-N
• SMILES： Br[13C]#N

Computed Properties

• Exact Mass: 105.92500

Experimental Properties

• PSA: 23.79000
• LogP: 0.86238

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on Cyanogen Bromide-13C

Introduction to Cyanogen Bromide-13C and Its Applications in Modern Chemical Biology

Cyanogen bromide (CAS No 70610-98-9) is a versatile reagent in the field of chemical biology, widely recognized for its role in the modification and analysis of biomolecules. The isotope-labeled derivative, Cyanogen Bromide-13C, has garnered significant attention due to its unique properties and applications in cutting-edge research. This compound, characterized by the incorporation of carbon-13 isotope, offers a powerful tool for studying metabolic pathways and protein function with high precision.

The chemical structure of Cyanogen Bromide-13C consists of a cyanogen group attached to a bromine atom, with the carbon-13 isotope providing a stable and detectable label. This modification allows researchers to trace the incorporation of the compound into biological systems, enabling detailed insights into enzymatic reactions and molecular interactions. The use of isotopic labeling has become increasingly prevalent in biochemical studies, as it allows for non-invasive tracking of molecules without altering their natural behavior.

In recent years, advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enhanced the utility of labeled compounds like Cyanogen Bromide-13C. These techniques enable high-resolution structural analysis and dynamic studies of proteins, providing a deeper understanding of their function and regulation. For instance, researchers have utilized this compound to investigate the mechanism of proteases, which are essential enzymes involved in various biological processes. The ability to track the labeled cyanogen bromide within these enzymes has shed light on their catalytic activity and substrate specificity.

The application of Cyanogen Bromide-13C extends beyond proteomics. In metabolomics research, this compound has been employed to study the fluxes of metabolic intermediates in cells. By incorporating the carbon-13 isotope into specific metabolites, scientists can monitor their turnover rates and identify key pathways involved in cellular metabolism. This approach has been particularly valuable in understanding how cells adapt to different environmental conditions, such as nutrient availability or stress responses.

Moreover, the use of Cyanogen Bromide-13C in drug discovery has opened new avenues for developing targeted therapies. Researchers have leveraged this compound to study the interactions between potential drug candidates and biological targets. The isotopic labeling provides a means to assess binding affinities and identify binding sites with high accuracy. This information is crucial for optimizing drug design and improving therapeutic efficacy.

The synthesis of Cyanogen Bromide-13C involves careful consideration of reaction conditions to ensure high isotopic purity. Advances in synthetic methodologies have enabled the production of this compound with minimal contamination from other isotopes, enhancing its reliability in research applications. Techniques such as isotopic enrichment and catalytic hydrogenation are often employed to achieve the desired level of carbon-13 labeling.

In conclusion, Cyanogen Bromide-13C represents a significant advancement in chemical biology research. Its unique properties and versatility make it an invaluable tool for studying biomolecules, metabolic pathways, and drug interactions. As our understanding of biological systems continues to evolve, compounds like Cyanogen Bromide-13C will play an increasingly critical role in unraveling the complexities of life at the molecular level.